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Compound of Interest

Compound Name: 16-Methylicosanoyl-CoA

Cat. No.: B15550761

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
purified 16-Methylicosanoyl-CoA in scientific research. It is intended for professionals in the
fields of biochemistry, cell biology, and drug development.

Commercial Availability

Purified 16-Methylicosanoyl-CoA is available from the following commercial supplier for
research purposes:

Supplier Catalog Number Product Name
MedChemExpress HY-CE00494 16-Methylicosanoyl-CoA
Introduction

16-Methylicosanoyl-CoA is a long-chain, methyl-branched acyl-coenzyme A (acyl-CoA). Acyl-
CoAs are crucial intermediates in numerous metabolic pathways, including fatty acid
metabolism and cellular signaling. The presence of a methyl group on the acyl chain suggests
a role in specific metabolic pathways that handle branched-chain fatty acids. Such fatty acids
are known to be metabolized via peroxisomal a- and (3-oxidation.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15550761?utm_src=pdf-interest
https://www.benchchem.com/product/b15550761?utm_src=pdf-body
https://www.benchchem.com/product/b15550761?utm_src=pdf-body
https://www.benchchem.com/product/b15550761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Defects in the metabolism of branched-chain fatty acids are associated with several inherited
metabolic disorders. Therefore, 16-Methylicosanoyl-CoA is a valuable tool for studying the
enzymes and pathways involved in these processes and for investigating the pathophysiology
of related diseases.

Applications

o Enzyme Substrate: Serve as a substrate for enzymes involved in methyl-branched fatty acid
metabolism, such as acyl-CoA dehydrogenases and enzymes of the peroxisomal a-oxidation
pathway.

e Metabolic Studies: Investigate the metabolism of methyl-branched fatty acids in cell culture
systems or isolated organelles (e.g., peroxisomes, mitochondria).

o Disease Modeling: Used in in vitro and cell-based models to study inherited metabolic
disorders related to branched-chain fatty acid oxidation.

e Drug Discovery: As a tool in screening for inhibitors or modulators of enzymes that
metabolize methyl-branched acyl-CoAs.

Signaling Pathways and Experimental Workflows

The metabolism of methyl-branched acyl-CoAs is a complex process primarily occurring in
peroxisomes. The following diagrams illustrate the proposed metabolic pathway for 16-
Methylicosanoyl-CoA and a general workflow for an in vitro enzyme activity assay.
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Proposed Metabolic Pathway of 16-Methylicosanoyl-CoA
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In Vitro Acyl-CoA Dehydrogenase Activity Assay Workflow

Prepare Reaction Mixture
(Buffer, Electron Acceptor)

Add Purified Enzyme or Cell Lysate

Initiate Reaction with
16-Methylicosanoyl-CoA

Incubate at 37°C

Measure Signal Change
(e.g., Absorbance, Fluorescence)

Analyze Data and Calculate
Enzyme Activity
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» To cite this document: BenchChem. [Commercial Suppliers of Purified 16-Methylicosanoyl-
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methylicosanoyl-coa]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15550761?utm_src=pdf-body-img
https://www.benchchem.com/product/b15550761#commercial-suppliers-of-purified-16-methylicosanoyl-coa
https://www.benchchem.com/product/b15550761#commercial-suppliers-of-purified-16-methylicosanoyl-coa
https://www.benchchem.com/product/b15550761#commercial-suppliers-of-purified-16-methylicosanoyl-coa
https://www.benchchem.com/product/b15550761#commercial-suppliers-of-purified-16-methylicosanoyl-coa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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